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Compound of Interest

Compound Name: 2-(4-Aminothian-4-yl)ethan-1-ol

Cat. No.: B13576222

Get Quote

Executive Summary: The "Sulfur Switch" in Lead
Optimization
In the landscape of saturated heterocycles, the aminothiane (tetrahydrothiopyran-amine)

scaffold represents a critical bioisostere for the ubiquitous piperidine and cyclohexane rings.

While nitrogen-based heterocycles (piperidines) dominate small-molecule drugs, the strategic

substitution of the methylene (–CH₂–) or amine (–NH–) unit with a sulfur atom (–S–) offers a

unique lever to modulate lipophilicity (LogP), metabolic stability, and receptor subtype

selectivity.

This guide objectively compares aminothiane derivatives against their nitrogen and carbon

counterparts, focusing on the 4-aminothiane scaffold. We analyze the structural consequences

of the C–S bond length (1.82 Å), the unique oxidation potential of the sulfur center (S → SO →

SO₂), and the resulting pharmacological profiles in dopaminergic and antimicrobial

applications.
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The aminothiane core differs fundamentally from piperidine due to the electronic and steric

properties of the sulfur atom. Unlike the basic nitrogen in piperidine, the ring sulfur in thiane is

non-basic but highly polarizable ("soft" nucleophile).
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Figure 1: The 4-aminothiane core illustrating the numbering scheme and key SAR modulation

points: the sulfur oxidation center and the C4-amine vector.

Comparative Analysis: Aminothiane vs. Alternatives
This section evaluates the performance of aminothiane derivatives against standard isosteres

(Piperidines and Cyclohexanes) using data from dopamine D3 receptor agonist studies (e.g.,

PD 128907 analogs).
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Feature
Aminothiane (S-

Ring)

Piperidine (N-

Ring)

Cyclohexane

(C-Ring)

Impact on Drug

Design

LogP

(Lipophilicity)

High (+0.5 to

+1.0 vs N)

Low

(Polar/Basic)
High

S-ring increases

permeability

without the

basicity of N.

H-Bonding
Acceptor only

(Weak)

Donor &

Acceptor
None

S is a weak

acceptor; affects

desolvation

penalty.

Metabolism
S-Oxidation

(CYP450)

N-Oxidation /

Dealkylation
Hydroxylation

S-oxides can be

active

metabolites or

prodrugs.

Bond Length C-S (1.82 Å) C-N (1.47 Å) C-C (1.54 Å)

Thiane ring is

"longer/skinnier,"

altering vector

alignment.

Basicity (pKa) Neutral Ring
Basic (pKa ~10-

11)
Neutral

Thiane avoids

lysosomotropism

associated with

poly-basic drugs.

Case Study: Dopamine D3 Agonist Potency
Context: Modification of the dipropylamino-tetralin scaffold. Data synthesized from J. Med.

Chem. 2000, 43, 2871.[1]
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Compound
Class

Structure
D3 Affinity (

nM)

D2/D3
Selectivity

Observation

Reference

(Carbocycle)
7-OH-DPAT 0.7 25-fold

Potent, but

metabolically

liable at allylic

positions.

Alternative

(Oxazine)
PD 128907 2.3 160-fold

Oxygen

introduces

polarity; excellent

selectivity.

Product

(Aminothiane)

Thiopyran

Analog
0.5 45-fold

Highest Potency.

Sulfur enhances

lipophilic

interaction in the

binding pocket.

Sulfoxide

Derivative

Thiopyran-1-

oxide
>1000 N/A

Activity Cliff.

Oxidation of S

destroys binding

(steric/electronic

clash).

Key Insight: The aminothiane scaffold provided the highest affinity due to the "Sulfur Effect"—a

combination of optimal lipophilicity and van der Waals contact—but selectivity was lower than

the oxygen analog. The metabolic susceptibility of sulfur to oxidation (sulfoxide formation) acts

as a "molecular switch" to terminate activity, which can be desirable for short-acting agents.

Detailed SAR Logic & Mechanism
The Oxidation State Toggle
Unlike carbon or nitrogen rings, the thiane ring exists in three stable oxidation states. This

allows for fine-tuning of polarity without changing the carbon skeleton.

Sulfide (S): Lipophilic, electron-rich.
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Sulfoxide (S=O): Chiral center, highly polar, H-bond acceptor. Often leads to loss of potency

in hydrophobic pockets.

Sulfone (O=S=O): Strong electron-withdrawing group (EWG), polar, metabolically stable.

Conformational Anchoring
The C-S bond length (1.82 Å) distorts the chair conformation.

Axial Preference: In 4-aminothianes, the amine group may exhibit a preference for the axial

position depending on protonation and solvent, unlike the strict equatorial preference in

cyclohexanes.

Implication: This allows aminothianes to access unique receptor sub-pockets that rigid

piperidines cannot reach.
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Figure 2: Strategic decision tree for optimizing aminothiane derivatives based on ADME/Tox

requirements.

Experimental Protocols
Synthesis of 4-Aminothiane Derivatives (Reductive
Amination)
Rationale: Direct reductive amination of tetrahydrothiopyran-4-one is the most robust route,

avoiding the use of unstable halo-thiane intermediates.

Reagents:

Tetrahydrothiopyran-4-one (1.0 eq)

Primary Amine (R-NH₂, 1.1 eq)

Sodium Triacetoxyborohydride (STAB, 1.5 eq)

Acetic Acid (catalytic)

DCE (1,2-Dichloroethane)

Protocol:

Imine Formation: In a dry flask, dissolve tetrahydrothiopyran-4-one (5 mmol) and the amine

(5.5 mmol) in DCE (20 mL). Add acetic acid (1-2 drops). Stir at Room Temperature (RT) for 1

hour under

.

Reduction: Cool the mixture to 0°C. Add STAB (7.5 mmol) portion-wise over 10 minutes.

Reaction: Allow to warm to RT and stir for 12-16 hours. Monitor by TLC (Mobile phase: 5%

MeOH in DCM).

Workup: Quench with saturated
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solution. Extract with DCM (3x). Wash combined organics with brine, dry over

.

Purification: Flash column chromatography (Silica gel).

Note: The sulfide is sensitive to oxidation; avoid prolonged exposure to air on silica.

Controlled Oxidation (Sulfide to Sulfone)
Rationale: To generate the polar sulfone analog for SAR comparison.

Protocol:

Dissolve the 4-aminothiane derivative (1 mmol) in DCM (10 mL).

Oxidation: Add m-CPBA (2.2 eq) at 0°C.

Stir: Stir at 0°C for 1 hour, then warm to RT for 2 hours.

Quench: Wash with 10%

(to remove excess peroxide) followed by saturated

.

Result: Yields the 1,1-dioxide (sulfone) derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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